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Compound of Interest

Compound Name: 2-Bromo-5-chloro-benzeneethanol

Cat. No.: B7936760

Get Quote

Executive Summary

2-Bromo-5-chloro-benzeneethanol (CAS: 947614-94-0), also known as 2-(2-Bromo-5-
chlorophenyl)ethanol, is a critical halogenated aromatic building block in medicinal chemistry. It

serves as a scaffold for synthesizing complex pharmacophores, including SGLT2 inhibitors and
other metabolic disease therapeutics.

This guide provides a rigorous spectral analysis designed for analytical chemists and process
engineers. Unlike generic spectral lists, this document focuses on causality—linking specific
molecular vibrations to spectral features—and comparative diagnostics, enabling you to
distinguish this product from its metabolic precursors (acids/aldehydes) and positional isomers.

Part 1: Spectral Fingerprint Analysis

The IR spectrum of 2-Bromo-5-chloro-benzeneethanol is defined by the interplay between its
polar aliphatic tail and its electron-deficient aromatic core.

Functional Group Region (4000 - 1500 cm™?)
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This region confirms the chemical identity of the molecule (Alcohol vs. Carbonyl impurities).
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Vibration Mode

Wavenumber
(cm™)

Intensity

Diagnostic
Significance

O-H Stretch

3200 — 3550

Strong, Broad

Primary Identification.
Indicates the terminal
hydroxyl group.
Broadening results
from intermolecular H-
bonding. In dilute non-
polar solvents, this
shifts to a sharp peak
at ~3600 cm~1.

C-H Stretch (Ar)

3000 — 3100

Weak - Medium

Characteristic of the
benzene ring protons.
Absence of peaks
>3000 cm~1 suggests

ring saturation

(impurity).

C-H Stretch (Alk)

2850 — 2960

Medium

Arising from the ethyl
linker (-CHz2-CHz-).
Look for two distinct
bands
(symmetric/asymmetri
¢) just below 3000

cm~

Ring C=C Stretch

1450 - 1600

Medium, Sharp

Usually 2-3 bands.
The halogen
substitution (Br, CI)
polarizes the ring,
often enhancing the
intensity of these
skeletal vibrations
compared to
unsubstituted

benzene.
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Fingerprint Region (1500 — 400 cm™?)

This region validates the substitution pattern and halogen presence.
e C-O Stretch (1000 — 1050 cm~1): A strong, sharp peak characteristic of primary alcohols.

e C-CI Stretch (1000 — 1100 cm~* & 600-800 cm~1): Aryl chlorides typically show vibrational
coupling. The lower frequency band is more specific.

e C-Br Stretch (500 — 700 cm~1): Aryl bromides absorb at lower frequencies due to the high
mass of the bromine atom.

e Out-of-Plane (OOP) Bending (800 — 900 cm~1): The 1,2,4-trisubstituted pattern (functionally
similar to the 1,2,5- pattern of this molecule) typically yields two strong bands. This is the
primary differentiator from isomers.

Part 2: Comparative Analysis & Alternatives

In drug development, "performance" is measured by the ability to distinguish the target
intermediate from its precursors and isomers.

Scenario A: Reaction Monitoring (Target vs. Precursor)

Common synthesis routes involve the reduction of 2-Bromo-5-chlorophenylacetic acid or the
corresponding ester/aldehyde.

Precursor:
Feature Target: Alcohol ] ] Precursor: Aldehyde
Carboxylic Acid

Very Broad O-H Absent (C-H Fermi
3200-3600 cm™1 Strong Broad O-H

(2500-3300) doublet ~2700-2800)

Strong C=0 Strong C=0
1700-1750 cm~1 Absent

(Carbonyl) (Carbonyl)
1000-1300 cm™1 C-O (Alcohol) C-O (Acid dimer) Absent

Insight: The disappearance of the Carbonyl (C=0) peak at ~1700 cm~1 is the most reliable
metric for reaction completion.
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Scenario B: Isomeric Differentiation

Distinguishing 2-Bromo-5-chloro-benzeneethanol from 2-Bromo-4-chloro-benzeneethanol.

e Mechanism: The position of the chlorine atom changes the symmetry and the dipole moment
vectors of the ring vibrations.

e Diagnostic: Focus on the OOP Bending Region (650-900 cm™1).

o 2,5-substitution (Target): Typically shows specific bands for isolated H (position 3, 4, 6
relative to ethanol?). Correction: Numbering is 1-ethanol, 2-bromo, 5-chloro. Protons are
at 3, 4, 6. H-3 and H-4 are adjacent (ortho coupling); H-6 is isolated (para to Cl, meta to
ethanol).

o 2,4-substitution (Isomer): Protons at 3, 5, 6. H-5 and H-6 are adjacent; H-3 is isolated.

o Result: The specific pattern of the "fingerprint" bands will shift. While exact wavenumbers
require a reference standard, the pattern of peaks in the 800-900 cm~1 region will differ
distinctively between isomers.

Part 3: Experimental Protocol (Self-Validating)
Method: Attenuated Total Reflectance (ATR) FTIR

Rationale: The compound is likely a viscous liquid or low-melting solid. ATR requires minimal
prep and allows for easy cleaning, crucial for high-throughput screening.

Step-by-Step Protocol:

o Background Collection: Clean the Diamond/ZnSe crystal with isopropanol. Collect a
background air spectrum (32 scans, 4 cm~1 resolution) to eliminate atmospheric CO2 and
H20 interference.

o Sample Application:

o If Liquid: Place 10-20 pL on the crystal center. Ensure no bubbles are trapped (bubbles
cause scattering, distorting the baseline).
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o If Solid: Place ~5 mg on the crystal. Lower the pressure arm until the force gauge
indicates optimal contact. Caution: Overtightening can damage soft crystals, but
insufficient pressure yields poor signal-to-noise.

e Acquisition: Scan the sample (32-64 scans).
» Validation (The "Trust" Check):
o Check 1: Is the baseline flat? (If sloping, contact is poor).
o Check 2: Is the O-H peak present? (If not, confirm sample identity).

o Check 3: Are CO2 doublets (2350 cm~1) subtracted? (If positive/negative peaks appear
here, re-run background).

e Cleaning: Wipe with ethanol. Run a "blank™" scan to ensure no carryover (critical for
halogenated compounds which can stick to ZnSe).

Part 4: Decision Logic for Identification

The following diagram illustrates the logical workflow to confirm the identity of 2-Bromo-5-
chloro-benzeneethanol against common deviations.
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Unknown Sample Spectrum

Check 1700-1750 cm~1
(Carbonyl Region)

Strong Peak Present Peak Absent

ID: Precursor Contamination Check 3200-3600 cm—1
(Acid/Aldehyde) (Hydroxyl Region)

Broad Strong Peak Peak Absent/Weak

Check 600-900 cm—1

(Fingerprint/OOP) ID: Unknown/Degraded

Matches Reference

(1,2,5-pattern) Deviates from Reference

CONFIRMED ID: ID: Positional Isomer
2-Bromo-5-chloro-benzeneethanol (e.g., 2-Bromo-4-chloro)

Click to download full resolution via product page

Caption: Decision tree for validating 2-Bromo-5-chloro-benzeneethanol purity using IR
spectral markers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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